2-{[(2-Chloro-6-fluorophenyl)methyl]amino}acetic acid

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylamino]acetic acid
• InChI: InChI=1S/C9H9ClFNO2/c10-7-2-1-3-8(11)6(7)4-12-5-9(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key: XZYXFXNWIPOFOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CNCC(=O)O)F
• Molecular Formula: C9H9ClFNO2
• Molecular Weight: 217.62 g/mol
• CAS No.: 926270-66-8

Description

“2-{[(2-Chloro-6-fluorophenyl)methyl]amino}acetic acid” is a chemical compound with the molecular formula C9H9ClFNO2 and a molecular weight of 217.62. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a 2-chloro-6-fluorophenyl group attached to an acetic acid molecule via a methylamino linkage. The compound’s structure has been analyzed using X-ray diffraction.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 217.62 and a molecular formula of C9H9ClFNO2. More specific properties such as boiling point, melting point, and solubility were not available in the retrieved information.

Scientific Research Applications

Organic Synthesis and Chemical Analysis

Research in organic synthesis often explores the development of novel methods for creating complex molecules, including pharmaceuticals. For example, studies on practical syntheses of halogenated biphenyls, which are key intermediates in the manufacture of various anti-inflammatory materials, highlight the importance of efficient, scalable synthetic routes for compounds with potential pharmaceutical applications (Qiu et al., 2009). Such research could be relevant for synthesizing derivatives of "2-{[(2-Chloro-6-fluorophenyl)methyl]amino}acetic acid" for various applications.

Environmental Sciences and Toxicology

The environmental impact and toxicological properties of chemical compounds are crucial areas of study. For instance, the global trends and gaps in studies about the toxicity of certain herbicides provide valuable data for understanding the ecological and health-related implications of chemical usage (Zuanazzi et al., 2020). Research on the sorption of phenoxy herbicides to soil and organic matter also contributes to the understanding of environmental persistence and mobility of such compounds (Werner et al., 2012).

Pharmacological and Biomedical Applications

Investigations into the pharmacological effects of chemical compounds on biological systems are essential for drug development. The therapeutic potential of organic acids in oil and gas operations, as well as in medical applications, demonstrates the versatility of chemical compounds in various industries (Alhamad et al., 2020). Moreover, the role of compounds like N-acetylcysteine in psychiatry underscores the importance of chemical research in addressing complex health issues (Dean et al., 2011).

Mechanism of Action

Target of Action

The primary targets of 2-{[(2-Chloro-6-fluorophenyl)methyl]amino}acetic acid are currently unknown. This compound is used in proteomics research applications

Mode of Action

Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it’s possible that it interacts with its targets through hydrogen bonding, electrostatic interactions, or π–π stacking .

Future Directions

The future directions for research on “2-{[(2-Chloro-6-fluorophenyl)methyl]amino}acetic acid” and similar compounds could involve further exploration of their potential as thrombin inhibitors. This could have implications in the development of new therapeutic agents.